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Compound of Interest

Compound Name: Ethyl 2-chlorobenzoate

Cat. No.: B1580944

An In-depth Technical Guide to Ethyl 2-
Chlorobenzoate

This technical guide provides a comprehensive overview of the physical and chemical
properties of ethyl 2-chlorobenzoate, tailored for researchers, scientists, and professionals in
drug development. The information is presented to facilitate easy access and comparison, with
guantitative data summarized in structured tables and a detailed experimental protocol for its
synthesis.

Chemical Identity and Structure

Ethyl 2-chlorobenzoate is an aromatic ester, a derivative of benzoic acid. Its chemical
structure consists of a benzene ring substituted with a chlorine atom and an ethyl ester group
at positions 2 and 1, respectively.

IUPAC Name: ethyl 2-chlorobenzoate[1]

CAS Number: 7335-25-3[1][2][3]

Molecular Formula: CoHoCIO2[1][2][3][4]

Synonyms: 2-Chlorobenzoic Acid Ethyl Ester, Ethyl o-chlorobenzoate, Benzoic acid, 2-
chloro-, ethyl ester[1][2][3][5][6]
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Physicochemical Properties

The physical and chemical properties of ethyl 2-chlorobenzoate are summarized in the table
below, providing key data for laboratory and industrial applications.

Property Value Reference
Molecular Weight 184.62 g/mol [1112]14]
Appearance Colorlfess. to almost colorless 5]

clear liquid
Boiling Point 241-243 °C (lit.) [31[41[7]
Density 1.18 g/mL at 25 °C (lit.) [4117]
Refractive Index (n20/D) 1.523 (lit.) 3114171
Flash Point >230 °F (>110 °C) [3]
LogP 2.51670 [3]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of ethyl 2-
chlorobenzoate.

e Mass Spectrometry (MS): The mass spectrum of ethyl 2-chlorobenzoate shows
characteristic peaks that can be used for its identification. The NIST WebBook provides
mass spectrum data (electron ionization).[2] Key fragments and their relative intensities are
available in spectral databases.[8]

e Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional
groups present in the molecule. Data is available from sources such as the NIST/EPA Gas-
Phase Infrared Database.[9]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 13C NMR data are
available for ethyl 2-chlorobenzoate, allowing for detailed structural elucidation.[1][3]
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Synthesis

A common method for the synthesis of ethyl 2-chlorobenzoate is the Fischer esterification of
2-chlorobenzoic acid with ethanol in the presence of an acid catalyst.

This protocol outlines the laboratory-scale synthesis of ethyl 2-chlorobenzoate.
Materials:

e 2-Chlorobenzoic acid

e Absolute ethanol

e Concentrated sulfuric acid

o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Dichloromethane (or other suitable extraction solvent)

Procedure:

 In a round-bottom flask equipped with a reflux condenser, dissolve 2-chlorobenzoic acid in
an excess of absolute ethanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

» Heat the reaction mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
* Remove the excess ethanol using a rotary evaporator.
¢ Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

o Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the excess
acid.
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« Wash the organic layer with brine.

¢ Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude ethyl 2-chlorobenzoate.

¢ Purify the crude product by vacuum distillation to yield pure ethyl 2-chlorobenzoate.

Synthesis and Purification Workflow

Synthesis

2-Chlorobenzoic Acid Heat
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Purification

Vacuum Pure Ethyl
Distillation 2-Chlorobenzoate

Hazard Identification

Skin Irritation (H315)

Eye Irritation (H319)
Respiratory Irritation (H335)

Potential Exposure Routes

Inhalation
Skin Contact
Eye Contact

Control Measures

Engineering Controls (Fume Hood)
Personal Protective Equipment (PPE)

PPE Details

Safety Goggles
Gloves
Lab Coat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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